4-Hydroxy-4-methylcyclohexanecarboxylic acid
Overview
Description
4-Hydroxy-4-methylcyclohexanecarboxylic acid (HMB) is a naturally occurring substance that is produced in the body during the metabolism of the essential amino acid leucine. HMB has been found to have significant effects on muscle protein synthesis and has been studied extensively for its potential use in sports nutrition and as a dietary supplement.
Scientific Research Applications
Bioplastics Production
- 4-Hydroxybutyric acid, closely related to 4-Hydroxy-4-methylcyclohexanecarboxylic acid, is noted as a key platform chemical for industrial applications like bioplastics production. A study by Nguyen and Lee (2021) demonstrated the biosynthesis of 4-Hydroxybutyric acid from methane, highlighting its potential in sustainable bioplastic production (Nguyen & Lee, 2021).
Chemical Analysis and Reactivity
- Research by Spickett (2013) on 4-Hydroxy-2-nonenal, a derivative of 4-Hydroxy-4-methylcyclohexanecarboxylic acid, provided insights into its chemistry, reactivity, and analysis in biological systems (Spickett, 2013).
Polymer Chemistry
- Studies on polymers involving 4-hydroxymandelic acid, a variant of 4-Hydroxy-4-methylcyclohexanecarboxylic acid, have led to the discovery of new polymeric structures with potential applications in nanomedicine and organocatalysis (Nan et al., 2017).
Environmental Degradation Studies
- Drzewicz et al. (2010) investigated the degradation of cyclohexanoic acid, which is structurally related to 4-Hydroxy-4-methylcyclohexanecarboxylic acid, providing insights into the environmental fate of similar compounds (Drzewicz et al., 2010).
Catalysis and Synthesis
- Research by Bin (2010) on the catalytic hydrogenation of 4-methylbenzoic acid to 4-methylcyclohexyl carboxylic acids offers insights into the synthesis and applications of such compounds in chemical industries (Bin, 2010).
Medicinal Chemistry
- Shoaib (2019) explored cyclohexane derivatives, including compounds similar to 4-Hydroxy-4-methylcyclohexanecarboxylic acid, for their potential as antimicrobial agents, addressing the growing issue of antimicrobial resistance (Shoaib, 2019).
properties
IUPAC Name |
4-hydroxy-4-methylcyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-8(11)4-2-6(3-5-8)7(9)10/h6,11H,2-5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZCRINBXSYWWOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(CC1)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701228557 |
Source
|
| Record name | trans-4-Hydroxy-4-methylcyclohexanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701228557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-4-methylcyclohexanecarboxylic acid | |
CAS RN |
937-28-0 |
Source
|
| Record name | trans-4-Hydroxy-4-methylcyclohexanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701228557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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